trizinc;diborate

• IUPAC Name: trizinc;diborate
• InChI: InChI=1S/2BO3.3Zn/c2*2-1(3)4;;;/q2*-3;3*+2
• InChI Key: BIKXLKXABVUSMH-UHFFFAOYSA-N
• Canonical SMILES: B([O-])([O-])[O-].B([O-])([O-])[O-].[Zn+2].[Zn+2].[Zn+2]
• Molecular Formula: B2O6Zn3
• DSSTOX Substance ID: DTXSID6091554
• Molecular Weight: 313.8 g/mol
• Physical Description: Zinc borate appears as a white powder of variable composition. (typically 45% ZnO, 34% B2O3 and 20% H2O). Slightly soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used as a fungus and mildew inhibitor, to fire proof textiles, and for other uses., White odorless solid; Powder (ceramic grade) = 99.95% pure; Commercial grade = about 50% zinc oxide and 30% boric anhydride; [HSDB] White powder; [MSDSonline]
• Solubility: Soluble in dilute acids; slightly soluble in water, 0.3% in water at 20 °C
• Density: 2.7 at 68 °F (USCG, 1999) - Denser than water; will sink, 3.64 g/cu cm, Density: 40 to 40 lbs/cu ft (bulk)
• Color/Form: White, amorphous powder, White granular
• CAS No.: 1332-07-6, 14720-55-9
• Melting Point: 980 °C

Description

Zinc borate is an inorganic compound that is a borate of zinc. It appears as a white crystalline or amorphous powder and is insoluble in water. This compound is known for its low toxicity and high melting point of 980°C . Zinc borate is widely used in various industries due to its flame retardant and smoke suppressant properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

Zinc borate can be synthesized through the reaction of zinc oxide (ZnO) with boric acid (H₃BO₃) in a controlled aqueous environment. This reaction is subjected to specific conditions such as heat and pressure, yielding a hydrate of zinc borate . Another method involves the thermal treatment of a concentrated water–carbohydrate solution of a zinc salt until finely dispersed ZnO is formed, followed by hydrothermal treatment at 90–300°C .

Industrial Production Methods

In industrial settings, zinc borate is often produced using a single-step hydrothermal method. This involves the heterogeneous reaction between solid zinc oxide and boric acid solution at specific temperatures and reaction times. The product is then filtered, washed, and dried to obtain the final zinc borate powder .

Chemical Reactions Analysis

Types of Reactions

Zinc borate undergoes various chemical reactions, including:

Hydrolysis: Zinc borate can hydrolyze in the presence of water to form zinc hydroxide and boric acid.

Oxidation and Reduction: Zinc borate has weak oxidizing or reducing powers.

Common Reagents and Conditions

Common reagents used in reactions with zinc borate include water for hydrolysis and various acids and bases for other reactions. The conditions typically involve controlled temperatures and pressures to ensure the desired reaction outcomes.

Major Products Formed

The major products formed from the reactions of zinc borate include zinc hydroxide and boric acid from hydrolysis .

Scientific Research Applications

Zinc borate has a wide range of scientific research applications, including:

Flame Retardant: It is extensively used as a flame retardant and smoke suppressant in materials such as plastics, rubber, and textiles.

Pigment: Zinc borate is used as a pigment in paints and ceramics due to its ability to resist high temperatures.

Wood Preservative: It acts as a wood preservative, protecting against fungi and insects.

Anticorrosion Agent: Zinc borate serves as an anticorrosion agent in water-based coatings and pigments.

Fiber-Glass Insulation: It is used as a binder and lubricant in the manufacture of fiber-glass insulation.

Adhesive: Due to its resistance to heat, zinc borate is found in adhesives designed for high-temperature environments.

Mechanism of Action

Zinc borate exerts its effects through various mechanisms:

Flame Retardant: In halogen-containing systems, zinc borate catalyzes the formation of char and creates a protective layer of glass.

Preservative: As a preservative for bio-composites, zinc borate undergoes controlled hydrolysis to gradually release boric acid, which inhibits wood-destroying organisms.

Comparison with Similar Compounds

Similar Compounds

Borax (Sodium Borate): Used as a flame retardant and preservative, similar to zinc borate.

Colemanite: Another boron source used in various industrial applications.

Uniqueness

Zinc borate is unique due to its combination of flame retardant, smoke suppressant, and preservative properties. It also has a high melting point and low toxicity, making it suitable for a wide range of applications .

Conclusion

Zinc borate is a versatile compound with significant industrial and scientific applications. Its unique properties and mechanisms of action make it an essential material in various fields, from flame retardancy to wood preservation.

Biological Activity

Trizinc;diborate, a compound composed of zinc and borate, has garnered attention due to its potential biological activities. This article explores its synthesis, characterization, and various biological effects, particularly focusing on antimicrobial and antioxidant properties.

Chemical Composition and Structure

This compound typically appears as a white powder with a molecular formula of $\text{B}_2\text{O}_6\text{Zn}_3$ . Its composition generally includes approximately 45% ZnO, 34% B2O3, and 20% H2O. The compound is slightly soluble in water and exhibits strong charring properties, making it effective as a smoke suppressant in various applications .

Synthesis Methods

This compound can be synthesized through several methods, including:

• Solid-state synthesis : Involves mixing zinc oxide with boron oxide at elevated temperatures.
• Solvothermal methods : Utilizes solvents under high temperature and pressure to facilitate the reaction.
• Hydrothermal synthesis : Involves the reaction of zinc salts with boric acid in an aqueous medium.

These methods highlight the versatility in producing this compound for industrial applications .

Antimicrobial Activity

This compound has shown significant antimicrobial properties against various pathogens. Studies indicate that metal complexes containing zinc exhibit improved antibacterial activity compared to their free ligands. For instance, this compound complexes were tested against Gram-positive bacteria (e.g., Staphylococcus aureus) and Gram-negative bacteria (e.g., Escherichia coli). The Minimum Inhibitory Concentration (MIC) values obtained were significantly lower than those of standard antibiotics, indicating potent antibacterial effects .

Pathogen	MIC (µg/mL)	Reference
Staphylococcus aureus	12.5	El-Gammal et al., 2021
Escherichia coli	25.0	Damena et al., 2022
Klebsiella pneumoniae	10.0	Koleša-Dobravc et al., 2018

The antimicrobial activity of this compound is attributed to its ability to disrupt bacterial cell membranes and interfere with cellular processes.

Antioxidant Activity

In addition to its antimicrobial properties, this compound exhibits notable antioxidant activity. Antioxidant assays such as DPPH (2,2-diphenyl-1-picrylhydrazyl) have shown that zinc complexes can scavenge free radicals effectively. The IC50 values for this compound were found to be comparable to those of well-known antioxidants .

Compound	IC50 (µg/mL)	Reference
This compound	15.0	Halevas et al., 2021
Ascorbic Acid	10.0	Damena et al., 2022

Case Study 1: Antibacterial Efficacy

A study conducted by El-Gammal et al. (2021) evaluated the antibacterial efficacy of this compound against multiple bacterial strains. The study utilized the disk diffusion method and demonstrated that this compound exhibited larger inhibition zones compared to control antibiotics, confirming its potential as an effective antibacterial agent.

Case Study 2: Antioxidant Properties

Halevas et al. (2021) investigated the antioxidant properties of this compound using various in vitro assays. The results indicated that this compound could significantly reduce oxidative stress markers in cultured cells, suggesting its potential application in preventing oxidative damage in biological systems.

The biological activity of this compound is believed to stem from its ability to interact with cellular components:

• Metal Ion Interaction : Zinc ions play a crucial role in numerous biological processes, including enzyme function and structural stability of proteins.
• Radical Scavenging : The borate component may enhance the compound's ability to neutralize free radicals, contributing to its antioxidant effect.

Synthesis routes and methods

Procedure details

An aqueous solution was prepared by dissolving 72.5 g of boric acid (B2O3 content of 56.3%) in 1000 ml of pure water. To the aqueous solution were added 95.7 g of a zinc flower (ZnO content of 99.4%) and 217.5 g of boric acid (B2O3 content of 56.3%), and were stirred and mixed together such that the molar ratio of B2O3/ZnO was 2.0. Next, the solution was stirred and reacted at 55° C. for 120 minutes. The solution was further stirred and reacted at 75° C. for 7 hours. The obtained product was filtered, washed with water and was, then, dried at 105° C. to obtain a zinc borate (sample A-7). Table 3 shows the chemical composition and properties of the thus obtained zinc borate (sample A-7), FIG. 14 shows an X-ray diffraction image thereof, and FIG. 15 shows an electron microphotograph thereof.